2-fluoro-N-(1-pyridin-3-ylethyl)benzamide

• IUPAC Name: 2-fluoro-N-(1-pyridin-3-ylethyl)benzamide
• InChI: InChI=1S/C14H13FN2O/c1-10(11-5-4-8-16-9-11)17-14(18)12-6-2-3-7-13(12)15/h2-10H,1H3,(H,17,18)
• InChI Key: VDJSIXZRIXLYNT-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CN=CC=C1)NC(=O)C2=CC=CC=C2F
• Molecular Formula: C14H13FN2O
• Molecular Weight: 244.26 g/mol

Description

2-Fluoro-N-(1-pyridin-3-ylethyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential use in drug development. It is a small molecule that belongs to the class of benzamide derivatives and has shown promising results in various studies related to cancer therapy.

Mechanism of Action

The mechanism of action of 2-Fluoro-N-(1-pyridin-3-ylethyl)benzamide involves the inhibition of the enzyme poly(ADP-ribose) polymerase (PARP). PARP is an essential enzyme involved in DNA repair, and its inhibition leads to the accumulation of DNA damage, which ultimately results in cancer cell death.
Biochemical and Physiological Effects:
In addition to its potential use in cancer therapy, 2-Fluoro-N-(1-pyridin-3-ylethyl)benzamide has been shown to have other biochemical and physiological effects. It has been reported to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Moreover, it has been shown to have anti-inflammatory properties, which can be useful in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 2-Fluoro-N-(1-pyridin-3-ylethyl)benzamide is its high potency and selectivity towards PARP inhibition. Moreover, it has shown good pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. However, like any other chemical compound, it has some limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

The potential use of 2-Fluoro-N-(1-pyridin-3-ylethyl)benzamide in cancer therapy is still an active area of research. Future studies could focus on its combination with other chemotherapeutic agents to enhance its efficacy. Moreover, the development of more potent and selective PARP inhibitors based on the structure of 2-Fluoro-N-(1-pyridin-3-ylethyl)benzamide could be another direction for future research. Finally, the exploration of its potential use in other diseases, such as inflammatory diseases or neurodegenerative disorders, could also be an area for future studies.
In conclusion, 2-Fluoro-N-(1-pyridin-3-ylethyl)benzamide is a promising chemical compound that has shown potential in cancer therapy and other diseases. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been discussed in this paper. The future directions for research on this compound include its use in combination with other chemotherapeutic agents, the development of more potent and selective PARP inhibitors, and its exploration in other diseases.

Synthesis Methods

The synthesis of 2-Fluoro-N-(1-pyridin-3-ylethyl)benzamide can be achieved through different methods, including the reaction of 2-fluorobenzoyl chloride with 3-aminopyridine in the presence of a base or the reaction of 2-fluorobenzoic acid with 3-aminopyridine in the presence of a coupling agent. The yield and purity of the product can vary depending on the specific method used.

Scientific Research Applications

2-Fluoro-N-(1-pyridin-3-ylethyl)benzamide has been extensively studied for its potential use in cancer therapy. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Moreover, it has been reported to induce apoptosis, or programmed cell death, in cancer cells, which is a crucial mechanism for cancer therapy.